Cas no 851129-32-3 (N-(1,3-thiazol-2-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide)

• Product Name: N-(1,3-thiazol-2-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• CAS No: 851129-32-3
• MF: C₁₆H₁₆N₄O₅S₂
• MW: 408.452040672302
• CID: 6203078
• PubChem ID: 2155813
• Update Time: 2025-05-22

N-(1,3-thiazol-2-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1,3-thiazol-2-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide
• F0594-0506
• AKOS001903014
• 851129-32-3
• EU-0058587
• N-(1,3-thiazol-2-yl)-2-[[5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]acetamide
• N-(thiazol-2-yl)-2-((5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-yl)thio)acetamide
• N-(1,3-THIAZOL-2-YL)-2-{[5-(3,4,5-TRIMETHOXYPHENYL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}ACETAMIDE

• Inchi： 1S/C16H16N4O5S2/c1-22-10-6-9(7-11(23-2)13(10)24-3)14-19-20-16(25-14)27-8-12(21)18-15-17-4-5-26-15/h4-7H,8H2,1-3H3,(H,17,18,21)
• InChI Key： DQUZUBPEDJPDPI-UHFFFAOYSA-N
• SMILES： S(CC(NC1=NC=CS1)=O)C1=NN=C(C2C=C(C(=C(C=2)OC)OC)OC)O1

Computed Properties

• Exact Mass: 408.05621197g/mol
• Monoisotopic Mass: 408.05621197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 162Ų

Additional information on N-(1,3-thiazol-2-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide

Recent Advances in the Study of N-(1,3-thiazol-2-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS: 851129-32-3)

The compound N-(1,3-thiazol-2-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide (CAS: 851129-32-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This molecule, characterized by its unique structural features, including a thiazole ring and a trimethoxyphenyl-substituted oxadiazole moiety, has been the subject of several studies aimed at elucidating its potential therapeutic applications.

Recent research has focused on the synthesis and biological evaluation of this compound, particularly its role as a potential inhibitor of key enzymes involved in inflammatory and oncogenic pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 851129-32-3 exhibits potent inhibitory activity against tubulin polymerization, a critical process in cancer cell proliferation. The compound's ability to disrupt microtubule dynamics suggests its potential as a novel chemotherapeutic agent.

In addition to its anticancer properties, 851129-32-3 has shown promise as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively suppresses the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cells. This effect is attributed to its interaction with the NF-κB signaling pathway, highlighting its potential for treating chronic inflammatory diseases.

The molecular mechanism underlying the biological activity of 851129-32-3 has been further explored through computational modeling and X-ray crystallography. These studies reveal that the compound binds to the colchicine-binding site of tubulin, inducing conformational changes that impair microtubule assembly. The trimethoxyphenyl group plays a crucial role in this interaction, forming key hydrophobic contacts with tubulin residues.

Despite these promising findings, challenges remain in the development of 851129-32-3 as a therapeutic agent. Pharmacokinetic studies indicate that the compound has moderate bioavailability and requires structural optimization to improve its metabolic stability. Recent efforts have focused on synthesizing derivatives with enhanced solubility and reduced toxicity, as reported in a 2023 European Journal of Medicinal Chemistry article.

In conclusion, N-(1,3-thiazol-2-yl)-2-{5-(3,4,5-trimethoxyphenyl)-1,3,4-oxadiazol-2-ylsulfanyl}acetamide represents a compelling lead compound in drug discovery, with demonstrated activity against cancer and inflammation. Ongoing research aims to address its limitations and explore its full therapeutic potential, making it a molecule of significant interest in the chemical biology and pharmaceutical communities.